4-(4-cyano-5-((4-fluorobenzyl)amino)oxazol-2-yl)-N,N-diethylbenzenesulfonamide

• IUPAC Name: 4-[4-cyano-5-[(4-fluorophenyl)methylamino]-1,3-oxazol-2-yl]-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C21H21FN4O3S/c1-3-26(4-2)30(27,28)18-11-7-16(8-12-18)20-25-19(13-23)21(29-20)24-14-15-5-9-17(22)10-6-15/h5-12,24H,3-4,14H2,1-2H3
• InChI Key: RNMAORMPMYIIPD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C2=NC(=C(O2)NCC3=CC=C(C=C3)F)C#N
• Molecular Formula: C21H21FN4O3S
• Molecular Weight: 428.5 g/mol

Description

The compound “4-(4-cyano-5-((4-fluorobenzyl)amino)oxazol-2-yl)-N,N-diethylbenzenesulfonamide” is a complex organic molecule. It contains several functional groups, including a cyano group (-CN), a fluorobenzyl group, an oxazole ring, and a diethylbenzenesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central oxazole ring. The presence of the cyano group, fluorobenzyl group, and diethylbenzenesulfonamide group would likely have significant effects on the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the cyano group might undergo reactions with nucleophiles, and the sulfonamide group could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of specific functional groups would all play a role.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including this compound. For instance:
  • Xue et al. .
  • Cihan-Üstündag et al. .

Mechanism of Action

Without specific context or additional information, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on how it interacts with specific target molecules in the body.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing it.